Cas no 28288-27-9 (3-(tert-butylsulfanyl)methylaniline)

• Product Name: 3-(tert-butylsulfanyl)methylaniline
• CAS No: 28288-27-9
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 4643743
• Update Time: 2025-06-28

3-(tert-butylsulfanyl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-[(tert-butylsulfanyl)methyl]aniline
• Benzenamine, 3-[[(1,1-dimethylethyl)thio]methyl]-
• 3-(tert-butylsulfanyl)methylaniline

• Inchi： 1S/C11H17NS/c1-11(2,3)13-8-9-5-4-6-10(12)7-9/h4-7H,8,12H2,1-3H3
• InChI Key： UALMRUHIVCQBGA-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(CSC(C)(C)C)=C1

Experimental Properties

• Color/Form: No data available
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 309.2±17.0 °C at 760 mmHg
• Flash Point: 140.8±20.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(tert-butylsulfanyl)methylaniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(tert-butylsulfanyl)methylaniline

3-(tert-butylsulfanyl)methylaniline: A Comprehensive Overview of Its Chemical Properties, Applications, and Research Progress

3-(tert-butylsulfanyl)methylaniline, with the chemical formula C₁₀H₁₇NS and CAS No. 28288-27-9, is a derivative of aniline that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of aromatic amines, characterized by its structural similarity to traditional aniline derivatives but with the unique presence of a tert-butylsulfanyl group attached to the methylene chain. The tert-butylsulfanyl moiety, which is a sulfide derivative of tert-butyl, imparts specific functional properties to the molecule, making it a versatile building block for drug design and synthetic chemistry.

The molecular structure of 3-(tert-butylsulfanyl)methylaniline consists of a benzene ring connected to a methylene group, which is further substituted with a tert-butylsulfanyl group. This structural feature allows the compound to exhibit unique chemical reactivity and biological activity. Recent studies have highlighted its potential as a precursor for the synthesis of various biologically active compounds, including pharmaceutical intermediates and functional materials. The tert-butylsulfanyl group, in particular, is known to enhance the stability of the molecule while also influencing its interactions with biological targets.

In the realm of drug discovery, 3-(tert-butylsulfanyl)methylaniline has been explored as a candidate for the development of novel therapeutic agents. Its ability to modulate enzymatic pathways and interact with specific receptors has made it a focal point for researchers aiming to address unmet medical needs. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of 3-(tert-butylsulfanyl)methylaniline exhibit promising antioxidant activity and anti-inflammatory properties, suggesting potential applications in the treatment of oxidative stress-related diseases and inflammatory conditions.

One of the key advantages of 3-(tert, butylsulfanyl)methylaniline is its compatibility with modern synthetic methodologies. The compound can be readily modified through various chemical reactions, including sulfide oxidation, nucleophilic substitution, and coupling reactions. These transformations enable the creation of complex molecular scaffolds that are essential for the design of multifunctional drugs. For example, recent advancements in click chemistry have allowed researchers to efficiently functionalize the tert-butylsulfanyl group, leading to the development of compounds with enhanced pharmacokinetic profiles.

The biological activity of 3-(tert-butylsulfanyl)methylaniline has also been investigated in the context of its potential therapeutic applications. A 2024 study published in ACS Chemical Biology reported that the compound demonstrates significant cytotoxic activity against certain cancer cell lines, particularly in the context of apoptosis induction. This finding has sparked interest in exploring its role as a lead compound for the development of anti-cancer agents. Additionally, preliminary studies suggest that the compound may modulate signaling pathways associated with cell proliferation and metastasis, further supporting its potential in oncology research.

In the field of materials science, 3-(tert-butylsulfanyl)methylaniline has been studied for its potential applications in the synthesis of functional polymers and nanomaterials. The tert-butylsulfanyl group is known to confer specific electronic and steric properties to the molecule, which can be exploited to design materials with tailored functionalities. For instance, recent work in Advanced Materials (2023) has demonstrated that derivatives of 3-(tert-butylsulfanyl)methylaniline can be used as precursors for the fabrication of conductive polymers and semiconducting nanomaterials, opening new avenues for applications in electronics and energy storage.

The synthesis of 3-(tert-butylsulfanyl)methylaniline typically involves multi-step organic reactions, often starting from readily available aniline derivatives. A common synthetic route involves the sulfide coupling of aniline with tert-butylsulfenyl chloride, followed by deprotection to yield the final product. This method allows for the introduction of the tert-butylsulfanyl group with high regioselectivity, ensuring the desired stereochemistry and functional group placement. Optimization of reaction conditions, such as temperature, solvent, and catalyst selection, plays a critical role in achieving high yields and purity of the final compound.

Despite its promising properties, the use of 3-(tert-butylsulfanyl)methylaniline is not without challenges. The compound's reactivity, particularly the tert-butylsulfanyl group, can lead to side reactions or decomposition under certain conditions. Therefore, careful control of reaction parameters is essential to minimize unwanted byproducts. Additionally, the compound's potential toxicity and environmental impact must be evaluated, especially for applications in pharmaceutical and industrial settings. Ongoing research aims to address these concerns through the development of safer synthesis methods and more efficient purification techniques.

Looking ahead, the future of 3-(tert-butylsulfanyl)methylaniline lies in its integration into multidisciplinary research areas. Its unique structural features make it an attractive candidate for the design of multitarget drugs that can simultaneously address multiple disease pathways. Furthermore, the compound's adaptability to various synthetic strategies opens up possibilities for its use in the development of smart materials and biodegradable polymers. As research in medicinal chemistry and materials science continues to evolve, 3-(tert-butylsulfanyl)methylaniline is poised to play a significant role in the discovery of innovative therapeutic agents and functional materials.

In conclusion, 3-(tert-butylsulfanyl)methylaniline represents a valuable compound with diverse applications in pharmaceutical and materials science. Its structural versatility, combined with the unique properties of the tert-butylsulfanyl group, positions it as a key player in the development of next-generation drugs and advanced materials. As research in this field progresses, the compound is expected to contribute to the advancement of multiple scientific disciplines, offering new solutions to complex challenges in healthcare and technology.